N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide

• IUPAC Name: N-[3-(2-ethylpiperidin-1-yl)-3-oxopropyl]-3-methoxybenzamide
• InChI: InChI=1S/C18H26N2O3/c1-3-15-8-4-5-12-20(15)17(21)10-11-19-18(22)14-7-6-9-16(13-14)23-2/h6-7,9,13,15H,3-5,8,10-12H2,1-2H3,(H,19,22)
• InChI Key: ARIADJKTMYBBMZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)CCNC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide, also known as MP-10, is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in various fields, including medicine and biochemistry.

Mechanism of Action

N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide acts as a selective agonist for the dopamine D3 receptor, which is primarily expressed in the mesocorticolimbic system of the brain. Activation of the D3 receptor by N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide leads to the modulation of various signaling pathways, including the cAMP/PKA pathway, the MAPK/ERK pathway, and the PI3K/Akt pathway. These signaling pathways are involved in various cellular processes, including neurotransmitter release, gene expression, and cell survival.
Biochemical and Physiological Effects:
The activation of the D3 receptor by N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been shown to have various biochemical and physiological effects. In animal models, N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been shown to increase dopamine release in the nucleus accumbens, a brain region involved in reward and motivation. N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has also been shown to increase the expression of neurotrophic factors, which are proteins that promote the growth and survival of neurons. Additionally, N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been shown to have anti-inflammatory effects, indicating its potential as a therapeutic agent for inflammatory disorders.

Advantages and Limitations for Lab Experiments

N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has several advantages for lab experiments, including its high selectivity for the D3 receptor, its stability in aqueous solutions, and its ease of synthesis. However, N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide also has some limitations, including its low solubility in water and its potential for off-target effects at higher concentrations.

Future Directions

There are several future directions for the study of N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide, including its potential as a therapeutic agent for neurological and psychiatric disorders, its use as a tool to study the role of dopamine receptors in various cellular processes, and its optimization for improved selectivity and potency. Additionally, the development of new synthetic methods for N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide could lead to the discovery of new analogs with improved pharmacological properties.

Scientific Research Applications

N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been investigated as a potential treatment for Parkinson's disease and other neurological disorders. In neuroscience, N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been shown to have anxiolytic and antidepressant effects in animal models, indicating its potential as a therapeutic agent for psychiatric disorders. In biochemistry, N-[3-(2-ethyl-1-piperidinyl)-3-oxopropyl]-3-methoxybenzamide has been used as a tool to study the role of dopamine receptors in various cellular processes.